Zr4+-terephthalate MOFs with 6-connected structures, highly efficient As(iii/v) sorption and superhydrophobic properties†

Chemical Communications Pub Date: 2022-07-14 DOI: 10.1039/D2CC03090J

Abstract

The use of terephthalate ligands with CnH2n+1NH-chains (n ≥ 6) led to the isolation of the first examples of Zr4+-terephthalate MOFs with 6-connected frameworks. The material with hexyl-amino functional groups has been proved to be an exceptional sorbent for the removal of As(III/V) toxic species from aqueous media, whereas MOFs with heptyl to dodecyl-amino moieties are superhydrophobic with promising oil–water separation properties.

Graphical abstract: Zr4+-terephthalate MOFs with 6-connected structures, highly efficient As(iii/v) sorption and superhydrophobic properties
Zr4+-terephthalate MOFs with 6-connected structures, highly efficient As(iii/v) sorption and superhydrophobic properties†
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